Sodium orthosilicate
Overview
Description
Sodium orthosilicate is a compound with the molecular formula Na4SiO4. It is a sodium silicate, specifically an orthosilicate, formally a salt of the unstable orthosilicate H4SiO4 .
Synthesis Analysis
Sodium orthosilicate can be synthesized using TEOS and Na2SiO3 as silica sources . Another method involves the use of hydrofluoric acid to decompose silicate material for the direct determination of silica . Sodium orthosilicate may also be obtained at temperatures below the melting point of caustic soda only if the pressure of water vapor is smaller than about 73 mm. Hg .Molecular Structure Analysis
The orthosilicate ion or group has a tetrahedral shape, with one silicon atom surrounded by four oxygen atoms . The molecular formula of Sodium orthosilicate is Na4O4Si, with an average mass of 184.042 Da and a monoisotopic mass of 183.915665 Da .Chemical Reactions Analysis
Sodium orthosilicate has been considered as an interfacial tension reducing additive in the waterflooding of oil fields for enhanced oil extraction . It has also been found to stabilize ferrate films as an anticorrosion treatment of iron and steel surfaces .Physical And Chemical Properties Analysis
Sodium orthosilicate is a white powder with a melting point of 1,018 °C . It has a molecular formula of Na4O4Si, an average mass of 184.042 Da, and a monoisotopic mass of 183.915665 Da .Scientific Research Applications
Enhanced Oil Extraction in Waterflooding
Scientific Field
Petroleum Engineering, specifically enhanced oil recovery (EOR) techniques.
Summary
Sodium orthosilicate has been considered as an interfacial tension reducing additive in the waterflooding of oil fields for enhanced oil extraction. In laboratory settings, it was found to be more effective than sodium hydroxide for some types of oil .
Methods of Application
Results
Safety And Hazards
Future Directions
Sodium orthosilicate has been considered for use in applications such as drug delivery, battery anodes, catalysis, thermal insulation, and functional coatings . The global Sodium Orthosilicate market size was US$ million in 2022 and is forecast to a readjusted size of US$ million by 2029 with a CAGR of % during the forecast period 2023-2029 .
properties
IUPAC Name |
tetrasodium;silicate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/4Na.O4Si/c;;;;1-5(2,3)4/q4*+1;-4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POWFTOSLLWLEBN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
[O-][Si]([O-])([O-])[O-].[Na+].[Na+].[Na+].[Na+] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
Na4SiO4, Na4O4Si | |
Record name | SODIUM ORTHOSILICATE | |
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URL | https://cameochemicals.noaa.gov/chemical/17567 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Related CAS |
1344-09-8 (Parent) | |
Record name | Sodium orthosilicate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013472305 | |
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DSSTOX Substance ID |
DTXSID6065501 | |
Record name | Silicic acid (H4SiO4), sodium salt (1:4) | |
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Molecular Weight |
184.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Sodium orthosilicate appears as a white flaky solid. Strongly irritates skin, eyes, and mucous membranes. Used as a cleaning agent., White powder; [Strem Chemicals MSDS] | |
Record name | SODIUM ORTHOSILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/17567 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Tetrasodium orthosilicate | |
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Product Name |
Sodium orthosilicate | |
CAS RN |
none, 13472-30-5 | |
Record name | SODIUM ORTHOSILICATE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/17567 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | Sodium orthosilicate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013472305 | |
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Record name | Silicic acid (H4SiO4), sodium salt (1:4) | |
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Record name | Silicic acid (H4SiO4), sodium salt (1:4) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID6065501 | |
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Record name | Tetrasodium orthosilicate | |
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URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.033.387 | |
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Record name | SODIUM ORTHOSILICATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/TEU2JIC5PA | |
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Citations
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